Cas no 13345-21-6 (3-Hydroxy Benzopyrene)
3-Hydroxy Benzopyrene structure
Product Name:3-Hydroxy Benzopyrene
3-Hydroxy Benzopyrene Chemical and Physical Properties
Names and Identifiers
-
- Benzo[pqr]tetraphen-3-ol
- 3-Hydroxy Benzopyrene
- 3-Hydroxybenzo[a]pyrene
- Benzo[a]pyren-3-ol
- 3-HOBP
- bp-3-hydroxy
- benzo(a)pyren-3-ol
- 3-HYDROXYBENZ(A)PYRENE
- 3-hydroxy-benzo(a)pyren
- 8-hydroxy-3,4-benzpyrene
- 23689, 3-Hydroxybenzo[a]pyrene (purity)
- Benzo[def]chrysen-3-ol
- BENZO(PQR)TETRAPHEN-3-OL
- CHEBI:34337
- BRN 2333868
- Q26840846
- 3-hydroxybenz[a]pyrene
- BIDD:ER0040
- UNII-672ICH1Q4L
- 3-Hydroxy benzo[a]pyrene
- 4-06-00-05133 (Beilstein Handbook Reference)
- HYDROXYBENZO(A)PYRENE, 3-
- FT-0636874
- SCHEMBL145489
- CCRIS 1071
- 672ICH1Q4L
- BDBM50474722
- 8SK
- CHEMBL8020
- 3-hydroxy benzo(a)pyrene
- Benzo(a)pyrene, 3-hydroxy-
- 3-OH-BaP
- AKOS022180750
- SPUUWWRWIAEPDB-UHFFFAOYSA-N
- FT-0669410
- NS00014603
- 3-Hydroxybenzo(a)pyrene
- 13345-21-6
- pentacyclo[10.6.2.0?,?.0?,??.0??,??]icosa-1(18),2(7),3,5,8,10,12,14,16,19-decaen-13-ol
- DTXSID7038319
-
- MDL： MFCD00215971
- Inchi： 1S/C20H12O/c21-18-10-7-12-5-8-16-15-4-2-1-3-13(15)11-14-6-9-17(18)19(12)20(14)16/h1-11,21H
- InChI Key： SPUUWWRWIAEPDB-UHFFFAOYSA-N
- SMILES： OC1C=CC2=CC=C3C4C=CC=CC=4C=C4C=CC=1C2=C34
Computed Properties
- Exact Mass: 268.08900
- Monoisotopic Mass: 268.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- Density: 1.0921 (rough estimate)
- Melting Point: 186-188°C
- Boiling Point: 371.47°C (rough estimate)
- Flash Point: 252.9°C
- Refractive Index: 1.6220 (estimate)
- PSA: 20.23000
- LogP: 5.44280
3-Hydroxy Benzopyrene Customs Data
- HS CODE：2906299090
- Customs Data：
China Customs Code:
2906299090Overview:
2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
3-Hydroxy Benzopyrene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H829400-1mg |
3-Hydroxy Benzopyrene |
13345-21-6 | 1mg |
$ 460.00 | 2023-09-07 | ||
| TRC | H829400-2mg |
3-Hydroxy Benzopyrene |
13345-21-6 | 2mg |
$826.00 | 2023-05-18 | ||
| TRC | H829400-5mg |
3-Hydroxy Benzopyrene |
13345-21-6 | 5mg |
$ 1844.00 | 2023-09-07 | ||
| TRC | H829400-10mg |
3-Hydroxy Benzopyrene |
13345-21-6 | 10mg |
$ 3360.00 | 2023-09-07 | ||
| A2B Chem LLC | AD73671-1mg |
Benzo[pqr]tetraphen-3-ol |
13345-21-6 | 1mg |
$561.00 | 2024-04-20 | ||
| A2B Chem LLC | AD73671-2mg |
Benzo[pqr]tetraphen-3-ol |
13345-21-6 | 2mg |
$1776.00 | 2024-01-04 | ||
| A2B Chem LLC | AD73671-5mg |
Benzo[pqr]tetraphen-3-ol |
13345-21-6 | 5mg |
$1887.00 | 2024-04-20 | ||
| A2B Chem LLC | AD73671-10mg |
Benzo[pqr]tetraphen-3-ol |
13345-21-6 | 10mg |
$3339.00 | 2024-04-20 |
3-Hydroxy Benzopyrene Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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